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Compound of Interest

Compound Name: (4-(M-Tolyloxy)phenyl)boronic acid

CAS No.: 1029438-39-8

Cat. No.: B2993848

Get Quote

Executive Summary
(4-(m-Tolyloxy)phenyl)boronic acid (CAS: 1029438-39-8) is a critical biaryl ether building

block used primarily in the synthesis of kinase inhibitors and liquid crystal materials via Suzuki-

Miyaura cross-coupling. Unlike simple phenylboronic acids, the presence of the meta-tolyl ether

moiety introduces specific solubility and stability considerations.

This guide provides a Senior Application Scientist’s perspective on sourcing reputable

research-grade material, validating its purity (specifically the boroxine-acid equilibrium), and

deploying it effectively in carbon-carbon bond formation.

Part 1: Chemical Profile & Critical Quality Attributes
(CQAs)
Before engaging suppliers, researchers must establish the technical baseline. For research-

grade applications (non-GMP), the following specifications are mandatory to ensure

reproducibility.
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Attribute Specification Technical Rationale

Chemical Name

(4-(3-

Methylphenoxy)phenyl)boronic

acid

Precise isomer identification

(meta-tolyl vs para-tolyl).

CAS Number 1029438-39-8

Unique identifier to avoid

purchasing the para-isomer

(CAS 1029438-40-1).

Molecular Weight 228.05 g/mol
Basis for stoichiometry

calculations.

Appearance White to off-white powder

Pink/brown discoloration

indicates oxidation of the

phenol ether or palladium

contamination from synthesis.

Purity (HPLC) ≥ 97.0% (a/a)
Critical to prevent competitive

inhibition in catalytic cycles.

Identity (H-NMR) Consistent with structure
Must distinguish between free

acid and boroxine anhydride.

Boroxine Content Variable (Reported)

Boronic acids dehydrate to

form cyclic trimers (boroxines).

This is acceptable but must be

accounted for in stoichiometry.

Part 2: Supplier Landscape Analysis
Sourcing this compound requires navigating between "Catalog Aggregators" (high markup,

variable lead time) and "Building Block Specialists" (direct stock, lower cost).

Tier 1: Global Distributors (High Trust / High Cost)
Best for: Analytical standards and guaranteed supply chain traceability.

Sigma-Aldrich (Merck): Lists the compound (Product ID: 1029438-39-8). High reliability but

often carries a significant price premium.
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Thermo Fisher Scientific: Acts as an aggregator; lead times may vary if stock is not

domestic.

Tier 2: Building Block Specialists (High Value / Direct
Source)
Best for: Scale-up (Gram to Kilogram) and routine synthetic work.

Ambeed: Frequently holds US/EU stock. Known for transparent COAs regarding boroxine

content.

Combi-Blocks: Industry standard for boronic acids. often provides H-NMR data online before

purchase.

Enamine: Excellent for early-stage discovery chemistry, though lead times from Eastern

Europe can vary.

Tier 3: Synthesis Houses (Custom / Bulk)
Bide Pharmatech: Strong capability in boronic acid manufacturing; viable for >100g orders.

Supplier Qualification Workflow
The following logic should be applied when selecting a supplier to minimize project downtime.

Need (4-(m-Tolyloxy)phenyl)boronic acid Check Tier 2 Stock
(Ambeed/Combi-Blocks) In Stock?

Order Tier 2
(Verify Purity >97%)Yes

Check Tier 1
(Sigma/Fisher)

No
Lead Time < 1 Week?

Order Tier 1
(Pay Premium)Yes

Request Custom Quote
(Bide/Enamine)

No

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for aryl boronic acids, prioritizing stock availability and

purity validation.
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Part 3: Technical Application (Suzuki-Miyaura
Coupling)
As a Senior Scientist, I recommend the following protocol. This specific boronic acid contains

an ether linkage, which is generally stable, but the boronic acid moiety is prone to

protodeboronation (loss of B(OH)₂ replaced by H) under harsh basic conditions.

The Challenge: Protodeboronation
The electron-donating nature of the para-ether group increases electron density on the

aromatic ring, slightly accelerating protodeboronation compared to electron-deficient systems.

However, it also facilitates the transmetalation step in the catalytic cycle.

Optimized Protocol (Standard Scale: 1.0 mmol)
Reagents:

Aryl Halide (1.0 equiv)

(4-(m-Tolyloxy)phenyl)boronic acid (1.2 - 1.5 equiv)

Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%) - Chosen for robustness against air and moisture.

Base: K₂CO₃ (2.0 - 3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio) - Water is essential for the boronic acid activation.

Procedure:

Step 1: Charge a reaction vial with the aryl halide, boronic acid, and Pd catalyst.

Step 2: Purge the vial with Nitrogen or Argon for 5 minutes (remove O₂ to prevent

homocoupling).

Step 3: Add degassed Dioxane/Water solvent mixture and the base.

Step 4: Heat to 80-90°C for 2–4 hours. Note: Avoid temperatures >100°C to minimize

deboronation.
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Step 5: Monitor via LC-MS. Look for the product mass and the specific impurity: 3-

methylphenyl phenyl ether (Mass = 184.2).

Catalytic Cycle Visualization
Understanding where this specific reagent enters the cycle allows for better troubleshooting.

Pd(0) Active Species

Oxidative Addition
(Ar-Pd-X)

+ Aryl Halide

Base Activation
(Ar-Pd-OH)

+ OH-

Transmetalation
(Ar-Pd-Ar')

Boronate Complex
[Ar'-B(OH)3]-

Attacks Pd

Reductive Elimination
(Product Ar-Ar')

Regeneration

(4-(m-Tolyloxy)phenyl)
boronic acid

+ Base (OH-)

Click to download full resolution via product page

Figure 2: Suzuki-Miyaura catalytic cycle. The boronic acid must be activated by the base

(forming the boronate "ate" complex) to undergo transmetalation.[1]

Part 4: Quality Control & Handling
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The Boroxine "Impurity"
Commercially supplied aryl boronic acids often contain varying amounts of their dehydrated

trimer, the boroxine.

Observation: In H-NMR (DMSO-d6), you may see multiple sets of peaks or broadened

signals.

Action: This is not a fatal impurity. In the presence of the aqueous base (Step 3 of the

protocol), the boroxine hydrolyzes back to the active boronic acid species.

Calculation: If the COA states "contains 15% anhydride," adjust your stoichiometry. Use 1.25

equiv instead of 1.2 equiv to ensure sufficient active boron species.

Storage Protocols
Temperature: Store at 2–8°C.

Atmosphere: Hygroscopic. Keep under inert gas (Argon) if possible. Moisture promotes

"caking" but does not necessarily degrade the compound chemically; however, it makes

weighing difficult.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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